Cas no 20566-69-2 (Phenanthridinium,3,8-diamino-5-methyl-6-phenyl-)

• Product Name: Phenanthridinium,3,8-diamino-5-methyl-6-phenyl-
• CAS No: 20566-69-2
• MF: C₂₀H₁₈N₃
• MW: 300.377024173737
• CID: 258331
• PubChem ID: 68208
• Update Time: 2025-04-19

Phenanthridinium,3,8-diamino-5-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Phenanthridinium,3,8-diamino-5-methyl-6-phenyl-
• Dimidium
• Methidium
• DTXSID10870579
• Dimidium (bromide)
• CHEMBL344648
• 5-methyl-6-phenyl-phenanthridin-5-ium-3,8-diamine;bromide
• cid_68207
• 5-methyl-6-phenylphenanthridin-5-ium-3,8-diamine
• BDBM18
• 5-methyl-6-phenyl-phenanthridin-5-ium-3,8-diamine
• NS00015405
• 3,8-diamino-5-methyl-6-phenylphenanthridin-5-ium
• NCGC00247021-01
• 3,8-Diamino-5-methyl-6-phenylphenanthridinium
• 3,8-Diamino-5-methyl-6-phenyl-phenanthridinium
• 5-methyl-6-phenylphenanthridin-5-ium-3, 8-diamine
• Phenanthridinium, 3,8-diamino-5-methyl-6-phenyl-
• 20566-69-2
• (3-amino-5-methyl-6-phenyl-phenanthridin-5-ium-8-yl)amine;bromide
• SCHEMBL2014260

• Inchi： 1S/C20H17N3/c1-23-19-12-15(22)8-10-17(19)16-9-7-14(21)11-18(16)20(23)13-5-3-2-4-6-13/h2-12,22H,21H2,1H3/p+1
• InChI Key： MRYUEHRAIMRPNB-UHFFFAOYSA-O
• SMILES： [N+]1(C)C2C=C(C=CC=2C2C=CC(=CC=2C=1C1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 300.15024
• Monoisotopic Mass: 300.150072587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• PSA: 55.92